Cas no 1704969-98-1 ((3R)-3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid)

(3R)-3-{(Benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid is a chiral carboxylic acid derivative featuring a benzyloxycarbonyl (Cbz) protected amine group and an ethoxyphenyl substituent. Its stereospecific (R)-configuration makes it valuable for asymmetric synthesis and pharmaceutical intermediate applications. The Cbz group enhances stability during synthetic processes while allowing selective deprotection under mild conditions. The ethoxyphenyl moiety contributes to lipophilicity, influencing solubility and reactivity in organic transformations. This compound is particularly useful in peptide synthesis and medicinal chemistry research, where precise stereocontrol and functional group compatibility are critical. Its well-defined structure ensures reproducibility in complex multi-step syntheses, making it a reliable building block for specialized chemical development.
(3R)-3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid structure
1704969-98-1 structure
Product Name:(3R)-3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid
CAS No:1704969-98-1
MF:C19H21NO5
MW:343.373745679855
CID:6404668
PubChem ID:103667788
Update Time:2025-06-22

(3R)-3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3R)-3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid
    • EN300-1163188
    • 1704969-98-1
    • (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-ethoxyphenyl)propanoic acid
    • Inchi: 1S/C19H21NO5/c1-2-24-16-10-6-9-15(11-16)17(12-18(21)22)20-19(23)25-13-14-7-4-3-5-8-14/h3-11,17H,2,12-13H2,1H3,(H,20,23)(H,21,22)/t17-/m1/s1
    • InChI Key: PPQBUVAMWDWXKI-QGZVFWFLSA-N
    • SMILES: O(CC)C1=CC=CC(=C1)[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 343.14197277g/mol
  • Monoisotopic Mass: 343.14197277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 9
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 84.9Ų

(3R)-3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1163188-1.0g
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-ethoxyphenyl)propanoic acid
1704969-98-1
1g
$0.0 2023-06-08
Enamine
EN300-1163188-50mg
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-ethoxyphenyl)propanoic acid
1704969-98-1
50mg
$587.0 2023-10-03
Enamine
EN300-1163188-100mg
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-ethoxyphenyl)propanoic acid
1704969-98-1
100mg
$615.0 2023-10-03
Enamine
EN300-1163188-250mg
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-ethoxyphenyl)propanoic acid
1704969-98-1
250mg
$642.0 2023-10-03
Enamine
EN300-1163188-500mg
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-ethoxyphenyl)propanoic acid
1704969-98-1
500mg
$671.0 2023-10-03
Enamine
EN300-1163188-1000mg
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-ethoxyphenyl)propanoic acid
1704969-98-1
1000mg
$699.0 2023-10-03
Enamine
EN300-1163188-2500mg
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-ethoxyphenyl)propanoic acid
1704969-98-1
2500mg
$1370.0 2023-10-03
Enamine
EN300-1163188-5000mg
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-ethoxyphenyl)propanoic acid
1704969-98-1
5000mg
$2028.0 2023-10-03
Enamine
EN300-1163188-10000mg
(3R)-3-{[(benzyloxy)carbonyl]amino}-3-(3-ethoxyphenyl)propanoic acid
1704969-98-1
10000mg
$3007.0 2023-10-03

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid

Introduction to (3R)-3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic Acid (CAS No. 1704969-98-1)

(3R)-3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1704969-98-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly its chiral center and the presence of protective groups such as the benzyloxy carbonyl moiety, contribute to its potential utility in the synthesis of novel therapeutic agents.

The< strong>benzyloxy carbonyl group in the molecule serves as an important protecting group in peptide synthesis, where it helps to prevent unwanted side reactions during the formation of peptide bonds. This characteristic makes (3R)-3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid a valuable intermediate in the production of peptidomimetics and other bioactive molecules. Additionally, the< strong>3-(3-ethoxyphenyl) substituent introduces a phenolic moiety that can participate in various hydrogen bonding interactions, which is crucial for the design of molecules with enhanced binding affinity and specificity.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved pharmacological properties compared to their racemic counterparts. The< strong>(3R) configuration of this compound suggests that it may exhibit enantioselective interactions with biological targets, which could lead to more effective and safer therapeutic outcomes. This aspect has prompted researchers to explore its potential applications in the treatment of various diseases, including neurological disorders and inflammatory conditions.

Recent studies have highlighted the importance of molecular diversity in drug discovery processes. The structural complexity of (3R)-3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid makes it an attractive candidate for generating novel pharmacophores. Researchers have been investigating its derivatives to identify new chemical entities with enhanced biological activity and reduced toxicity. For instance, modifications to the< strong>benzyloxy carbonyl group have been explored to improve stability and bioavailability, while alterations to the< strong>3-(3-ethoxyphenyl) moiety have been investigated to enhance receptor binding affinity.

The< strong>CAS number 1704969-98-1 provides a unique identifier for this compound, facilitating its tracking and management in research laboratories. This standardized classification system ensures that scientists worldwide can accurately reference and utilize this molecule in their studies. The availability of high-quality synthetic routes for (3R)-3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid has also contributed to its widespread adoption in academic and industrial research settings.

The pharmaceutical industry continues to invest heavily in the discovery and development of new drugs, recognizing the need for innovative solutions to address unmet medical needs. Compounds like (3R)-3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid play a crucial role in this endeavor by serving as building blocks for more complex drug candidates. The ability to fine-tune their structure allows chemists to optimize key pharmacokinetic parameters such as solubility, metabolic stability, and target engagement.

In conclusion, (3R)-3-{(benzyloxy)carbonylamino}-3-(3-ethoxyphenyl)propanoic acid (CAS No. 1704969-98-1) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its biological activity, make it an invaluable tool for drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone in the development of next-generation medications.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.